methyl 4-(2-(2-oxo-3-tosyl-2,3-dihydro-1H-imidazol-1-yl)acetamido)benzoate

• IUPAC Name: methyl 4-[[2-[3-(4-methylphenyl)sulfonyl-2-oxoimidazol-1-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C20H19N3O6S/c1-14-3-9-17(10-4-14)30(27,28)23-12-11-22(20(23)26)13-18(24)21-16-7-5-15(6-8-16)19(25)29-2/h3-12H,13H2,1-2H3,(H,21,24)
• InChI Key: GXBUWGXMBXAZSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2C=CN(C2=O)CC(=O)NC3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C20H19N3O6S
• Molecular Weight: 429.4 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Imidazole is an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Scientific Research Applications

Electrocatalysis and Biosensing

Methyl 4-(2-(2-oxo-3-tosyl-2,3-dihydro-1H-imidazol-1-yl)acetamido)benzoate derivatives are used in the development of electrocatalytic materials for biosensing applications. A study demonstrated the electrosynthesis of an imidazole derivative that functions as a bifunctional electrocatalyst, facilitating the simultaneous determination of ascorbic acid, adrenaline, acetaminophen, and tryptophan. This application highlights the potential of such compounds in the creation of biosensors with multiple analyte detection capabilities (Nasirizadeh et al., 2013).

Antimicrobial Activity

The synthesis and biological evaluation of imidazole derivatives, targeting the dihydropteroate synthase enzyme, have shown these compounds to possess significant antibacterial activity. Their effectiveness against Gram-positive and Gram-negative bacteria, including strains resistant to conventional antibiotics such as ESBL, VRE, and MRSA, positions them as potential candidates for developing new antimicrobial therapies (Daraji et al., 2021).

Anticancer Agents

Research into benzimidazole-thiazole derivatives as anticancer agents indicates that certain synthesized compounds show promising activity against cancer cell lines such as HepG2 and PC12. This suggests the potential utility of methyl 4-(2-(2-oxo-3-tosyl-2,3-dihydro-1H-imidazol-1-yl)acetamido)benzoate derivatives in cancer treatment, highlighting the importance of structural modification in enhancing therapeutic efficacy (Nofal et al., 2014).

Organic Synthesis and Catalysis

These compounds are also key intermediates in organic synthesis, serving as precursors for the construction of complex molecules. For instance, they have been involved in reactions leading to the formation of various heterocyclic compounds, demonstrating their versatility in synthetic organic chemistry (Dzvinchuk & Lozinskii, 2009).

Material Science

In material science, the crystal structure analysis of related derivatives offers insights into molecular packing and interactions, which are crucial for designing materials with specific properties. The detailed crystallographic study of azilsartan methyl ester ethyl acetate hemisolvate reveals how molecular conformation and packing can influence the material's physical properties (Li et al., 2015).

Mechanism of Action

Mode of Action

It contains an imidazole ring, which is known to interact with various biological targets . Imidazole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more .

Biochemical Pathways

Given the broad range of biological activities associated with imidazole derivatives , it is likely that this compound could interact with multiple biochemical pathways.

Result of Action

Given the broad range of biological activities associated with imidazole derivatives , it is likely that this compound could have multiple effects at the molecular and cellular level.

Future Directions

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring. This suggests that there is potential for the development of new drugs based on the imidazole structure.